Cas no 334971-36-7 (4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester)
334971-36-7 structure
Product Name:4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester
CAS No:334971-36-7
MF:C12H9F2NO3
MW:253.201570272446
CID:301884
PubChem ID:18756257
Update Time:2025-04-19
4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester
- 4-Isoxazolecarboxylicacid,3-(2,6-difluorophenyl)-5-methyl-,methylester(9CI)
- GDXXZGNNVCLIBP-UHFFFAOYSA-N
- Methyl 3-(2,6-difluorophenyl)-5-methylisoxazole-4-carboxylate
- 4-methoxycarbonyl-5-methyl-3-(2,6-difluorophenyl)isoxazole
- SY332078
- 334971-36-7
- SCHEMBL5775105
- MFCD22370415
-
- Inchi: 1S/C12H9F2NO3/c1-6-9(12(16)17-2)11(15-18-6)10-7(13)4-3-5-8(10)14/h3-5H,1-2H3
- InChI Key: GDXXZGNNVCLIBP-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1C1C(C(=O)OC)=C(C)ON=1)F
Computed Properties
- Exact Mass: 253.055
- Monoisotopic Mass: 253.055
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
- XLogP3: 2.5
4-Isoxazolecarboxylicacid, 3-(2,6-difluorophenyl)-5-methyl-, methyl ester Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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